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Compound of Interest

Compound Name: 2-Chloro-6-methyl-4-nitrophenol

CAS No.: 4102-84-5

Cat. No.: B1296171

Get Quote

Technical Monograph: 2-Chloro-6-methyl-4-
nitrophenol
Operationalizing Safety, Synthesis, and Handling in Drug Discovery

Executive Summary
2-Chloro-6-methyl-4-nitrophenol (CMNP) is a halogenated nitro-cresol derivative serving as

a critical intermediate in the synthesis of agrochemicals (fungicides) and azo dyes. Its structural

features—a lipophilic methyl group, an electron-withdrawing nitro group, and an acidic phenolic

hydroxyl—impart unique physicochemical behaviors that dictate its handling.

Core Hazard Insight: Beyond standard toxicity, CMNP acts as an uncoupler of oxidative

phosphorylation. Researchers must treat this compound not merely as a skin irritant but as a

metabolic toxicant capable of disrupting cellular respiration. This guide prioritizes the mitigation

of this specific bio-energetic risk.
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Understanding the molecule's physical state is the first line of defense. The interplay between

the nitro group (pKa lowering) and the methyl group (lipophilicity increasing) defines its

environmental mobility and biological absorption.

Property Value / Characteristic Operational Implication

Molecular Formula C₇H₆ClNO₃
Precursor tracking in

stoichiometry.

Molecular Weight 187.58 g/mol
Calculation of molar

equivalents.

Physical State Yellow Crystalline Solid
Dust explosion hazard;

requires localized exhaust.

Melting Point ~108–112 °C (Predicted*)
Thermal stability limit for

reaction monitoring.

Acidity (pKa) ~7.0–7.5 (Estimated)
Acidic enough to be extracted

by weak bases (NaHCO₃).

LogP (Lipophilicity) 2.4 (Computed)
High membrane permeability;

readily absorbed through skin.

Solubility
Soluble in organic solvents

(EtOH, DMSO); Low in water.

Use DMSO for biological

assays; avoid aqueous waste

commingling.

*Note: Exact experimental melting points vary by crystal habit and purity. Values derived from

structural analogs (e.g., 2-chloro-4-nitrophenol).[1]

Toxicological Mechanisms: The "Why" Behind the
Hazard
Standard SDSs list "Acute Toxicity," but fail to explain the mechanism. CMNP toxicity is driven

by its ability to shuttle protons across the mitochondrial membrane, collapsing the proton

motive force (PMF) required for ATP synthesis.

Mechanism of Action: Mitochondrial Uncoupling
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The phenolic hydroxyl group is weakly acidic. In the intermembrane space (high [H+]), CMNP

becomes protonated. Being lipophilic, it diffuses across the inner mitochondrial membrane into

the matrix. There, in the higher pH environment, it releases the proton, effectively "short-

circuiting" the ATP synthase gradient.
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Figure 1: The protonophore cycle of 2-Chloro-6-methyl-4-nitrophenol, leading to uncoupling

of oxidative phosphorylation.

Synthesis & Degradation Context
For researchers synthesizing or disposing of CMNP, understanding its formation and

breakdown is vital.

Proposed Synthetic Pathway
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The most direct synthesis involves the chlorination of 2-methyl-4-nitrophenol. The hydroxyl

group (-OH) is the strongest ortho/para director, directing the incoming chlorine to the vacant

ortho position (Position 6 relative to methyl, or Position 2 relative to OH).

Reaction Logic:

Substrate: 2-Methyl-4-nitrophenol (CAS 99-53-6).[2]

Reagent: Sulfuryl Chloride (SO₂Cl₂) or Cl₂ gas.[3]

Conditions: Controlled temperature (<40°C) to prevent polychlorination.
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Figure 2: Electrophilic aromatic substitution pathway for CMNP synthesis.

Operational Safety Protocols (Self-Validating
Systems)
Storage & Stability[5]

Condition: Store under inert atmosphere (Argon/Nitrogen) if possible, though air stable.

Validation: Visual inspection.[4][5] Darkening of the yellow powder indicates surface

oxidation or photodecomposition.

Incompatibility: Segregate from strong bases (forms explosive salts) and reducing agents

(reduction of nitro group to amine is exothermic).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/synthesis/2-methyl-4-nitrophenol.htm
https://orca.cardiff.ac.uk/id/eprint/130443/1/Chlorination%205%20v8.pdf
https://www.benchchem.com/product/b1296171/docs?utm_src=pdf-body-img#2-chloro-6-methyl-4-nitrophenol-safety-data-sheet-sds
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2338.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0956218&productDescription=ETHL+33-DIETHOXYPROPION+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response: The "Neutralize & Contain"
Workflow
Do not treat spills with water alone, as this spreads the lipophilic toxicant.

Step-by-Step Spill Protocol:

Isolate: Evacuate 10m radius. Don PPE (Double Nitrile Gloves, P100 Respirator).

Solid Spill: Do not sweep (dust generation). Cover with weak base (Sodium Carbonate) to

form the non-volatile salt.

Solvent Spill: Absorb with vermiculite.

Decontamination: Wash surface with 5% NaOH in Ethanol (converts residue to soluble

phenolate), followed by water.

Waste Disposal[7][8]
Classification: Hazardous Chemical Waste (Toxic/Irritant).

Pre-treatment: Verify pH. Acidic solutions must not be mixed with cyanide or sulfide waste

streams.

Destruction: High-temperature incineration (>1000°C) with scrubber for NOx and HCl gases.

Regulatory & Compliance Data
GHS Classification:

Acute Tox. 4 (Oral): H302 (Harmful if swallowed).

Skin Irrit. 2: H315 (Causes skin irritation).[6]

Eye Irrit. 2A: H319 (Causes serious eye irritation).[6][7]

STOT SE 3: H335 (May cause respiratory irritation).[7]
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REACH/TSCA: Verify inventory status before import. Often treated as a Low Volume

Exemption (LVE) substance in R&D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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